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Compound of Interest

Compound Name: hexaaquacobalt(ll)

Cat. No.: B1241676

This guide provides a comprehensive overview of the preparation of hexaaquacobalt(ll) nitrate
solution, intended for researchers, scientists, and professionals in drug development. The
document details the chemical and physical properties of the compound, outlines a standard
synthesis protocol, and includes essential safety and handling information.

Compound Properties

Hexaaquacobalt(ll) nitrate, with the chemical formula --INVALID-LINK--2, is the most common
form of cobalt(ll) nitrate.[1] It is a red-brown deliquescent salt that is soluble in water and other
polar solvents.[1] The hexahydrate form consists of discrete [Co(OH2)e]2* and [NOs]~ ions.[1]

Quantitative Data

The following table summarizes the key quantitative properties of hexaaquacobalt(ll) nitrate
and its anhydrous form.
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Property Hexahydrate Anhydrous

Chemical Formula Co(NOs3)2:6H20 Co(NOs3)2

Molar Mass 291.03 g/mol [1][2] 182.943 g/mol [1][2]

Appearance Red crystalline solid[1][2] Pale red powder[1]

Density 1.87 g/cm3[1][2] 2.49 g/cm3[1]

Melting Point 55 °C[1] 100 °C (decomposes)[1]

Boiling Point 74 °C (decomposes)[1] 100-105 °C (decomposes)[1]

Solubility in water 66.96 g/100 mL (20 °C)[2] 84.03 g/100 mL (0°C); 334.9
/100 mL (90 °C)[1][2]

LD50 (rat, oral) 691 mg/kg[1][2] 434 mg/kg[1][2]

Experimental Protocol: Synthesis from Cobalt(ll)

Carbonate

This section details a common laboratory procedure for the synthesis of hexaaquacobalt(ll)

nitrate from cobalt(ll) carbonate and nitric acid.[1][2]
Materials:

o Cobalt(ll) carbonate (CoCOs)

o Concentrated nitric acid (HNO3)

« Distilled water

» Beaker

e Stirring rod

e Heating plate

« Filtration apparatus
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e Crystallizing dish

Procedure:

Reaction Setup: In a well-ventilated fume hood, carefully add a stoichiometric amount of
cobalt(ll) carbonate to a beaker containing a calculated volume of dilute nitric acid. The
reaction is exothermic and will produce carbon dioxide gas.

Dissolution: Stir the mixture gently. The cobalt(ll) carbonate will dissolve, and the solution will
turn a characteristic pink-red color. The reaction is: CoCOs + 2HNOs + 5H20 — --INVALID-
LINK--2 + CO2[1]

Heating: Gently heat the solution to ensure the complete reaction of the carbonate and to
drive off the dissolved COz2. Avoid boiling.

Filtration: If any solid impurities remain, filter the warm solution.

Crystallization: Transfer the clear solution to a crystallizing dish and allow it to cool slowly at
room temperature. Red crystals of hexaaquacobalt(ll) nitrate will form.

Isolation: Decant the supernatant liquid and collect the crystals. The crystals can be washed
with a small amount of cold distilled water and then dried.

Diagrams
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of hexaaquacobalt(ll) nitrate

from cobalt precursors.
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Caption: Synthesis workflow for hexaaquacobalt(ll) nitrate.

Logical Relationship of Hydrates

The relationship between the different hydrates of cobalt(ll) nitrate is dependent on

temperature.
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Caption: Temperature-dependent conversion of cobalt(ll) nitrate hydrates.[1]

Safety and Handling

Hexaaquacobalt(ll) nitrate is a hazardous substance and requires careful handling.

e Hazards: It is an oxidizing agent and may intensify fire.[3][4] It is harmful if swallowed, may
cause an allergic skin reaction, causes serious eye damage, and may cause allergy or
asthma symptoms or breathing difficulties if inhaled.[3][5] It is also suspected of causing
genetic defects, may cause cancer by inhalation, and may damage fertility or the unborn
child.[3]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.[6][7][8] In case of insufficient ventilation, wear suitable
respiratory equipment.[6]

» Handling: Use in a well-ventilated area, preferably in a fume hood.[3][5] Avoid contact with
skin and eyes.[6] Do not breathe dust.[6] Keep away from heat, sources of ignition, and
combustible materials.[4][6]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] Keep
away from combustible materials.[5]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid
release to the environment.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Hexaaquacobalt(ll) Nitrate Solution: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1241676#preparation-of-hexaaquacobalt-ii-nitrate-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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